Pyridine-based hypercrosslinked polymers as support materials for palladium photocatalysts and their application in Suzuki–Miyaura coupling reactions†
New Journal of Chemistry Pub Date: 2020-07-30 DOI: 10.1039/D0NJ01675F
Abstract
A series of hypercrosslinked polymers (P1 to P8) was synthesized from pyridine and conjugated monomers to support palladium for photocatalytic Suzuki–Miyaura coupling reactions. The results of SEM, TEM and XRD analyses reveal that the supports possess a loose porous amorphous lamellar structure, and the TGA test shows that they are thermally stable. Among the prepared photocatalysts, the one using P6 as a support performed the best, displaying excellent photocatalytic and recycling performance under the irradiation of blue light at 30 °C.
Recommended Literature
- [1] Atmospheric 210Pb as a tracer for soil organic carbon transport in a coniferous forest
- [2] Doubly vinylogous and doubly rearomative functionalization of 2-alkyl-3-furfurals†
- [3] Front cover
- [4] Anions make the difference: conversion from zero- to one-dimensional structures and luminescent properties of lanthanide-based complexes†
- [5] Contents list
- [6] One-pot coating of LiCoPO4/C by a UiO-66 metal–organic framework†
- [7] Contents pages
- [8] Some activities of PorphyChem illustrated by the applications of porphyrinoids in PDT, PIT and PDI
- [9] Fabrication of magnetite nanoparticle doped reduced graphene oxide grafted polyhydroxyalkanoate nanocomposites for tissue engineering application†
- [10] Magnetic graphene solid-phase extraction in the determination of polycyclic aromatic hydrocarbons in water†
